Cas no 2137988-03-3 (3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine)

3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine is a heterocyclic compound featuring a fused triazolopyrimidine core with a bromine substituent at the 3-position. This structure imparts reactivity suitable for further functionalization, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its bromine moiety enables cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the introduction of diverse aryl or heteroaryl groups. The triazolopyrimidine scaffold is of interest due to its bioisosteric properties, often enhancing binding affinity in medicinal chemistry applications. The compound's stability and well-defined reactivity profile make it a practical choice for researchers developing novel bioactive molecules or materials.
3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine structure
2137988-03-3 structure
Product Name:3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine
CAS No:2137988-03-3
MF:C5H3BrN4
MW:199.008118867874
CID:6178474
PubChem ID:145710761
Update Time:2025-11-02

3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine
    • EN300-733275
    • 2137988-03-3
    • Inchi: 1S/C5H3BrN4/c6-5-9-8-4-1-2-7-3-10(4)5/h1-3H
    • InChI Key: RPPROZOSJWFFPL-UHFFFAOYSA-N
    • SMILES: BrC1=NN=C2C=CN=CN21

Computed Properties

  • Exact Mass: 197.95411g/mol
  • Monoisotopic Mass: 197.95411g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 43.1Ų

3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-733275-0.05g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
0.05g
$827.0 2025-03-11
Enamine
EN300-733275-0.1g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
0.1g
$867.0 2025-03-11
Enamine
EN300-733275-0.25g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
0.25g
$906.0 2025-03-11
Enamine
EN300-733275-0.5g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
0.5g
$946.0 2025-03-11
Enamine
EN300-733275-1.0g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
1.0g
$986.0 2025-03-11
Enamine
EN300-733275-2.5g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
2.5g
$1931.0 2025-03-11
Enamine
EN300-733275-5.0g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
5.0g
$2858.0 2025-03-11
Enamine
EN300-733275-10.0g
3-bromo-[1,2,4]triazolo[4,3-c]pyrimidine
2137988-03-3 95.0%
10.0g
$4236.0 2025-03-11

Additional information on 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine

3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine (CAS No. 2137988-03-3): A Versatile Heterocyclic Compound for Pharmaceutical and Material Science Applications

3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine (CAS No. 2137988-03-3) is a highly specialized heterocyclic compound that has garnered significant attention in recent years due to its unique structural properties and broad applicability in pharmaceutical research and material science. This brominated triazolopyrimidine derivative serves as a crucial building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine combines the features of both triazole and pyrimidine rings, creating a versatile scaffold that can interact with multiple biological targets. The presence of the bromine atom at the 3-position makes this compound particularly valuable for further functionalization through cross-coupling reactions, a feature that has made it increasingly popular in medicinal chemistry and drug discovery programs.

Recent trends in pharmaceutical research have shown growing interest in triazolopyrimidine derivatives as potential treatments for various diseases. The 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine scaffold has demonstrated particular promise in the development of anticancer agents, with several research groups investigating its potential as a kinase inhibitor core structure. This aligns with current market demands for novel cancer therapeutics and targeted therapies.

In material science applications, 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine has shown potential as a precursor for organic electronic materials. The compound's ability to form stable π-conjugated systems makes it interesting for the development of organic semiconductors and light-emitting materials, areas that are currently experiencing rapid growth due to the increasing demand for flexible electronics and OLED technologies.

The synthesis and characterization of 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine have been subjects of numerous research publications. Modern synthetic approaches typically involve the bromination of the parent triazolopyrimidine compound under controlled conditions to ensure high purity and yield. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to verify the structure and purity of this compound.

From a commercial perspective, the demand for high-purity 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine has been steadily increasing. Pharmaceutical companies and research institutions are actively sourcing this compound for drug discovery projects, particularly in the areas of oncology and inflammation. The compound's CAS number (2137988-03-3) serves as a unique identifier in chemical databases and procurement systems, facilitating its global trade and research applications.

Quality control is paramount when working with 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine, especially for pharmaceutical applications. Reputable suppliers typically provide comprehensive analytical data, including HPLC purity profiles and detailed spectral characterization, to ensure researchers receive material of consistent quality. The compound is generally supplied as a crystalline solid and should be stored under appropriate conditions to maintain stability.

Recent advancements in synthetic methodology have improved the accessibility of 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine, making it more available to the research community. These developments have coincided with growing interest in structure-activity relationship studies involving this scaffold, particularly in the context of kinase inhibition and other biological targets relevant to disease treatment.

The intellectual property landscape surrounding triazolopyrimidine derivatives has become increasingly active, with numerous patents filed in recent years covering various applications of this compound class. Researchers working with 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine should be aware of the patent situation when developing new applications or derivatives for commercial purposes.

From a safety perspective, standard laboratory precautions should be observed when handling 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine. While not classified as highly hazardous, proper personal protective equipment should be used, and material safety data sheets should be consulted before working with this compound. The bromine substituent makes this compound more reactive than its non-halogenated counterparts, requiring appropriate handling procedures.

The future outlook for 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine appears promising, with ongoing research continuing to uncover new applications for this versatile building block. As drug discovery efforts increasingly focus on targeted therapies and personalized medicine, the demand for specialized heterocyclic compounds like this is expected to grow. Additionally, the expansion of organic electronics and advanced materials research may create new opportunities for this compound outside traditional pharmaceutical applications.

For researchers interested in working with 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine, several key considerations should be kept in mind. The compound's reactivity profile makes it suitable for various cross-coupling reactions, but reaction conditions may need optimization for specific applications. Additionally, the growing body of literature on related compounds can provide valuable insights for designing new derivatives and exploring structure-activity relationships.

In conclusion, 3-Bromo-[1,2,4]triazolo[4,3-c]pyrimidine (CAS No. 2137988-03-3) represents an important tool for modern chemical research, with applications spanning from drug discovery to materials science. Its unique structural features and synthetic versatility ensure its continued relevance in scientific research, while the growing understanding of its biological activities opens new possibilities for therapeutic development. As research in these areas progresses, this compound is likely to maintain its position as a valuable building block in both academic and industrial settings.

Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd